Cas no 113899-36-8 (3-Amino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester)

3-Amino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester is a heterocyclic compound featuring a thiophene backbone substituted with an amino group at the 3-position and a nitro group at the 5-position, along with a methyl ester functionality at the 2-carboxylic acid position. This structure makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its reactive amino and nitro groups allow for further derivatization, enabling the construction of complex molecular frameworks. The methyl ester enhances solubility and facilitates downstream reactions. The compound is valued for its stability and well-defined reactivity profile, making it suitable for precision applications in research and industrial chemistry.

3-Amino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester structure

113899-36-8 structure

Product Name:3-Amino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester

CAS No:113899-36-8

MF:C₆H₆N₂O₄S

MW:202.187839984894

CID:130326

PubChem ID:2808145

Update Time:2025-06-06

3-Amino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

- Methyl 3-amino-5-nitrothiophene-2-carboxylate
- 2-Thiophenecarboxylicacid, 3-amino-5-nitro-, methyl ester
- 3-AMino-5-nitro-thiophene-2-carboxylic acid Methyl ester
- 2-Thiophenecarboxylicacid,3-amino-5-nitro-,methylester(9CI)
- DTXSID90384568
- 3-Amino-5-nitrothiophene-2-carboxylic acid methyl ester
- 113899-36-8
- G11472
- CS-0216615
- 2-Thiophenecarboxylic acid, 3-amino-5-nitro-, methyl ester
- EN300-5255472
- methyl3-amino-5-nitrothiophene-2-carboxylate
- DB-334801
- 3-Amino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester
- Inchi： 1S/C6H6N2O4S/c1-12-6(9)5-3(7)2-4(13-5)8(10)11/h2H,7H2,1H3
- InChI Key： WUOQQUBKJDJZJY-UHFFFAOYSA-N
- SMILES： S1C(=CC(=C1C(=O)OC)N)[N+](=O)[O-]

Computed Properties

Exact Mass: 202.00488
Monoisotopic Mass: 202.005
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 126Å²

Experimental Properties

PSA: 95.46

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